molecular formula C13H20BrN3 B8512683 1-(5-Bromopyridin-2-ylmethyl)-4-isopropylpiperazine

1-(5-Bromopyridin-2-ylmethyl)-4-isopropylpiperazine

Cat. No. B8512683
M. Wt: 298.22 g/mol
InChI Key: YYQDURYZJVNLQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Bromopyridin-2-ylmethyl)-4-isopropylpiperazine is a useful research compound. Its molecular formula is C13H20BrN3 and its molecular weight is 298.22 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H20BrN3

Molecular Weight

298.22 g/mol

IUPAC Name

1-[(5-bromopyridin-2-yl)methyl]-4-propan-2-ylpiperazine

InChI

InChI=1S/C13H20BrN3/c1-11(2)17-7-5-16(6-8-17)10-13-4-3-12(14)9-15-13/h3-4,9,11H,5-8,10H2,1-2H3

InChI Key

YYQDURYZJVNLQS-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCN(CC1)CC2=NC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(5-Bromopyridin-2-ylmethyl)piperazine (10 g, 39.04 mmol) was dissolved in THF (65 ml), water (0.6 mL), propanone (4.5 g, 78.08 mmol) and acetic acid (7.5 g, 125 mmol) was mixed. Then 1M NaCNBH3 in THF (3.68 g, 58 mmol) (58 mL) was added. The reaction mixture was then heated and 21eq. water was added in order to solve the rest of material in the mixture. The reaction mixture was stirred overnight at 45° C. The reaction mixture was added DCM (150 mL) and water (100 mL). pH was adjusted to pH=10 with 4N NaOH. The water phase was extracted with DCM (2×25 mL). The combined DCM phase was washed with water (2×25 mL), brine (2×25 mL) finally dried MgSO4, filtered and evaporated in vacuo giving 7.56 g (65%) of a thick oil.
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
7.5 g
Type
reactant
Reaction Step One
Name
Quantity
0.6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Name
Quantity
65 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
58 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six
Name
Quantity
150 mL
Type
solvent
Reaction Step Six
Yield
65%

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